Cas no 6773-44-0 (Uridine, 5'-acetate)

• Product Name: Uridine, 5'-acetate
• CAS No: 6773-44-0
• MF: C₁₁H₁₄N₂O₇
• MW: 286.238063335419
• CID: 394170
• PubChem ID: 13276250
• Update Time: 2025-04-19

Uridine, 5'-acetate Chemical and Physical Properties

Names and Identifiers

• Uridine, 5'-acetate
• [(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl acetate
• 5'-O-acetyl uridine
• SCHEMBL1363342
• ((2R,3S,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl acetate
• 5'-O-Acetyluridine
• CHEBI:227719
• 6773-44-0
• DTXSID70534024

• Inchi： 1S/C11H14N2O7/c1-5(14)19-4-6-8(16)9(17)10(20-6)13-3-2-7(15)12-11(13)18/h2-3,6,8-10,16-17H,4H2,1H3,(H,12,15,18)/t6-,8-,9-,10-/m1/s1
• InChI Key： KTMVKCZHYODLLY-PEBGCTIMSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1COC(C)=O)O)O)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 286.08012
• Monoisotopic Mass: 286.08010079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 125.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides